BENGHE Foundational & Exploratory

Check Availability & Pricing

pyOpenSci: A Technical Guide to Open Source
Support for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Pyopen
Cat. No.: B1259295
Get Quote
\ J

An in-depth guide for researchers, scientists, and drug development professionals on the core
functionalities and support structures of pyOpenSci.

Introduction to pyOpensSci

pyOpenSci is a non-profit organization dedicated to fostering a vibrant, inclusive, and
sustainable ecosystem for open-source scientific Python software.[1][2] Its core mission is to
broaden participation in scientific open source by breaking down both social and technical
barriers.[1] For researchers and professionals in data-intensive fields like drug development,
pyOpenSci provides crucial infrastructure and support to ensure the quality, usability, and
longevity of the software tools that underpin modern scientific workflows.[3][4][5] The
organization focuses on packages that are integral to scientific research but may not have the
extensive support of larger foundational packages like Pandas or NumPy.[6]

pyOpenSci's support for researchers is built upon three foundational pillars:

» Software Peer Review: A formal, community-driven process to vet the quality and usability of
scientific Python packages.[3][7]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1259295#bc-rfq
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#pyopensci-a-technical-guide-to-open-source-support-for-researchers
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#pyopensci-a-technical-guide-to-open-source-support-for-researchers
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#pyopensci-a-technical-guide-to-open-source-support-for-researchers
https://www.pyopensci.org/software-peer-review/our-process/how-review-works.html
https://www.pyopensci.org/handbook/governance/index.html
https://www.pyopensci.org/software-peer-review/our-process/how-review-works.html
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#pyopensci-a-technical-guide-to-open-source-support-for-researchers
https://www.pyopensci.org/software-peer-review/about/intro.html
https://www.pyopensci.org/handbook/index.html
https://www.pyopensci.org/software-peer-review/how-to/reviewer-guide.html
https://www.pyopensci.org/blog/what-makes-open-source-python-package-healthy.html
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#pyopensci-a-technical-guide-to-open-source-support-for-researchers
https://www.pyopensci.org/software-peer-review/about/intro.html
https://www.pyopensci.org/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Educational Resources: The development and dissemination of tutorials and guides to lower
the barrier to creating and maintaining high-quality software.[8][9]

o Community Partnerships: Collaborations with domain-specific scientific communities to
leverage pyOpenSci's review process and expertise.[10][11]

These pillars are interconnected and supported by a diverse and inclusive community of
practice.[10]

Quantitative Impact and Key Metrics

pyOpenSci's activities have a measurable impact on the scientific software ecosystem. The
following table summarizes key quantitative data related to their operations.

Metric Value Source

Peer-Reviewed Packages

Accepted Packages 59 [12]
Community

GitHub Repositories 29 [9]
GitHub Community Members 19 9]

Peer Review Process

Volunteer Reviewers Growing Team [1][5]

Volunteer Editors Growing Team [1]

Core Support Mechanisms for Researchers

pyOpenSci provides a multi-faceted support system designed to address the common
challenges faced by researchers who develop and rely on open-source software.

Software Peer Review

The cornerstone of pyOpenSci's support is its rigorous and transparent software peer review
process.[3][7] This process is designed to be constructive and non-adversarial, with the primary
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goal of improving the quality, consistency, and usability of scientific software.[3][13]

The peer review process is conducted openly on GitHub, utilizing issues to track each stage of
the review.[1][14]

Objective: To assess and improve the quality, usability, and sustainability of a scientific Python
package.

Materials:

o A Python package submitted for review.

o A GitHub repository for the package.

e The pyOpenSci software-review GitHub repository.
Procedure:

e Pre-Submission Inquiry (Optional): An author can open a pre-submission inquiry issue to
determine if their package is within the scope of pyOpenSci. The Editor-in-Chief reviews the
inquiry for fit and basic package infrastructure.[14] Estimated time for this step is
approximately 1-2 weeks.[14]

e Submission: The author submits their package for review by opening an issue in the
pyopensci/software-review repository using the provided submission template.[14]

 Editor-in-Chief Checks: The Editor-in-Chief performs initial checks for scope and minimal
infrastructure requirements.[14]

o Editor Assignment: An editor is assigned to the submission to oversee the review process.

o Reviewer Recruitment: The assigned editor recruits two volunteer reviewers from the
community with relevant expertise.[1]

e Peer Review: The two reviewers conduct a thorough review of the package, assessing
aspects such as:

o Code Quality and Style: Adherence to best practices and readability.[3]
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[e]

Documentation: Clarity, completeness, and accessibility of user documentation.[3]

o

Usability: The ease with which a new user can install and use the package.[3]

[¢]

Test Coverage: The presence and effectiveness of a testing suite.[3]

[¢]

Continuous Integration (Cl): The use of automated testing and deployment workflows.[3]

Author Response: The author addresses the reviewers' feedback by making necessary
improvements to the package and engaging in a dialogue within the GitHub issue.[14]

Reviewer Follow-Up: Reviewers assess the author's changes and indicate whether their
concerns have been adequately addressed.[5]

Acceptance: Once the editor is satisfied that the package meets pyOpenSci's standards,
they formally accept it.[14]

Post-Acceptance Steps:

[¢]

The pyOpenSci "peer-reviewed" badge is added to the package's README.

[e]

A new release of the package is created.

o

The package and its authors are added to the pyOpenSci website.[14]

[¢]

If requested, the package can be fast-tracked for publication in the Journal of Open
Source Software (JOSS).[15]
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pyOpenSci Peer Review Workflow

Educational Resources and Training

Recognizing that many researchers lack formal training in software development, pyOpenSci
develops and provides a wealth of educational resources.[8] These resources are designed to
be beginner-friendly and are developed through a community review process to ensure their

accuracy and accessibility.[8]
Key educational offerings include:

o Python Packaging Guide: A comprehensive guide that demystifies the Python packaging
ecosystem, providing clear, modern best practices.[10]

o Beginner-Friendly Tutorials: Step-by-step tutorials that guide researchers through the
process of creating a Python package.[8]

o Workshops and Events: pyOpenSci hosts workshops and participates in events to provide
hands-on training in open science skills.[9]

These resources empower researchers to create more robust, maintainable, and shareable

software.
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pyOpenSci Educational Support Structure

Community Partnerships

pyOpenSci actively collaborates with other domain-specific scientific communities to extend
the reach and impact of its peer review process.[10][11] This partnership program allows other
communities to leverage pyOpenSci's established infrastructure rather than creating their own
review processes from scratch.[10]

Benefits for researchers and partner communities include:

o Streamlined Review: A single review process can lead to a package being accepted into
pyOpenSci, affiliated with a partner community, and published in JOSS.[10]

 Increased Visibility: Partnering with pyOpenSci promotes the partner community and its
associated software packages to a broader audience.[11]

o Shared Expertise: Partners gain access to the expertise within the pyOpenSci community,
particularly in the complex area of Python packaging.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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